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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a specialized heterocyclic building block
widely utilized in medicinal chemistry and organic synthesis.[1][2][3][4][5] It serves as a critical
electrophile for introducing the pyrazole moiety—a pharmacophore found in numerous anti-
inflammatory, analgesic, and kinase-inhibitor drugs—into complex molecular scaffolds.

This technical guide provides an exhaustive analysis of its nomenclature, structural
characterization, and synthetic utility, designed to serve as a self-validating reference for
research and development professionals.

Part 1: Nomenclature & ldentifiers

Precise identification is the first step in reproducible science. The following tables consolidate
all recognized synonyms, registry numbers, and linear notations for 1-(2-bromoethyl)-1H-
pyrazole to ensure cross-database interoperability.

Table 1: Synonyms and Chemical Nomenclature
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Category Name / Synonym Context

IUPAC Name 1-(2-Bromoethyl)-1H-pyrazole Preferred systematic name.

Widely used in vendor

Common Name 1-(2-Bromoethyl)pyrazole
catalogs.
Used in CAS and chemical
Inverted Name 1H-Pyrazole, 1-(2-bromoethyl)- ]
indexing.[2]
] 1-Bromo-2-(1H-pyrazol-1- Emphasizes the ethane
Alternative Name
yl)ethane backbone.
Alternative Name 1-Bromo-2-pyrazolylethane Older nomenclature style.
Abbreviation Py-CH2CH2-Br Informal laboratory shorthand.

ble 2: Reqi | | lentif

Registry | Database Identifier Link / Verification

CAS Registry Number 119291-22-4

PubChem CID 642215

MDL Number MFCD03727235 Symyx / Biovia databases.[2]
Beilstein/Reaxys 1D 74075 Organic chemistry database.
Molecular Formula CsH7BrN2 Mass: 175.03 g/mol

Notation Type String

SMILES BrCCN1IN=CC=C1

inChi InChl=1S/C5H7BrN2/c6-2-5-8-4-1-3-7-8/h1,3-
4H,2,5H2

InChlKey PFSTUXCXMBDZRM-UHFFFAOYSA-N

Part 2: Structural Characterization & Validation
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To ensure the integrity of your starting material, the compound must be validated against
expected physical and spectroscopic data. The following parameters define the "identity" of the
molecule beyond its name.

Physical Properties[2][4][6]

o Appearance: Colorless to light yellow liquid.

» Boiling Point: 80—82 °C at 2 Torr (vacuum distillation is required for purification).
e Density: ~1.55 g/cm3.

e Solubility: Soluble in DCM, Chloroform, DMF, DMSO; limited solubility in water.

Spectroscopic Validation (NMR Logic)

The identity of 1-(2-bromoethyl)-1H-pyrazole is confirmed by the distinct chemical shifts of the
ethyl linker and the pyrazole ring protons.

1H NMR Profile (Predicted in CDCls, 400 MHz):
o Pyrazole Ring (Aromatic Zone):

o o 7.5-7.6 ppm (d, 1H): H-3 or H-5 position (deshielded by N).

o & 7.4-7.5 ppm (d, 1H): H-5 or H-3 position.

o 0 6.2-6.3 ppm (t/dd, 1H): H-4 position (shielded relative to H-3/5).
o Ethyl Linker (Aliphatic Zone):

o 0 4.4-4.6 ppm (t, 2H, J = 6-7 Hz):N-CH2-. This triplet is significantly deshielded due to the
direct attachment to the electronegative pyrazole nitrogen.

o 0 3.6-3.8 ppm (t, 2H, J = 6-7 Hz):-CH2-Br. This triplet appears upfield relative to the N-
CH2 group but is deshielded by the bromine atom.

Expert Insight: If the triplet at ~4.5 ppm is missing or shifted significantly upfield, suspect
hydrolysis (formation of the alcohol) or lack of alkylation (free pyrazole).
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Part 3: Synthetic Utility & Reactivity

Researchers utilize 1-(2-bromoethyl)-1H-pyrazole primarily as an electrophilic pyrazole donor.
The terminal bromide is a good leaving group, allowing nucleophiles (amines, thiols,
phenoxides) to displace it, thereby "installing” the pyrazole ring onto a target scaffold.

Synthesis Workflow

The standard synthesis involves the N-alkylation of pyrazole with an excess of 1,2-
dibromoethane. Excess dibromide is crucial to prevent the formation of the bis-pyrazole dimer
(where one ethyl chain links two pyrazole rings).
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>
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Click to download full resolution via product page

Figure 1: Synthetic pathway for 1-(2-bromoethyl)-1H-pyrazole, highlighting the critical risk of
dimer formation if stoichiometry is uncontrolled.

Key Reactivity: Nucleophilic Substitution

Once synthesized, the molecule acts as a "masked" pyrazole.
e Reaction Type: S_N2 Substitution.
e Mechanism: A nucleophile (Nu~) attacks the carbon bearing the bromine, displacing Br-.

o Application: Synthesis of pyrazole-containing kinase inhibitors (e.g., modifying the solubility
or binding affinity of a drug candidate).
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Part 4: Safety & Handling (E-E-A-T)

As an alkylating agent, this compound poses specific hazards. It is chemically designed to
react with biological nucleophiles (DNA/Proteins), necessitating strict safety protocols.

SHS H | Classificati

Hazard Code Statement Classification

H315 Causes skin irritation.[2] Warning

Causes serious eye irritation. _
H319 Warning

[2]

May cause respiratory ,
H335 . Warning
irritation.[2][6]

Handling Protocol:
» Engineering Controls: Always handle inside a certified chemical fume hood.

e PPE: Nitrile gloves (double-gloving recommended due to alkylating potential), safety
goggles, and lab coat.

» Storage: Keep refrigerated (2-8°C) and under inert gas (Argon/Nitrogen) to prevent
hydrolysis or discoloration over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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